Cas no 1040632-04-9 (4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine)
![4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine structure](https://www.kuujia.com/scimg/cas/1040632-04-9x500.png)
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzylsulfanyl-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
- 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
-
- Inchi: 1S/C20H17N3OS/c1-24-17-9-7-16(8-10-17)18-13-19-20(21-11-12-23(19)22-18)25-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3
- InChI Key: IRGJPGMFMCBWAU-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN=C2SCC1=CC=CC=C1
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3382-3924-10μmol |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-25mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 25mg |
$109.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-2μmol |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-40mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 40mg |
$140.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-20mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 20mg |
$99.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-3mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-5μmol |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-10mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-30mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 30mg |
$119.0 | 2023-04-26 | |
Life Chemicals | F3382-3924-1mg |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine |
1040632-04-9 | 90%+ | 1mg |
$54.0 | 2023-04-26 |
4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine Related Literature
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
-
Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv., 2016,6, 60084-60093
-
Stephen Caddick RSC Adv., 2013,3, 14975-14978
-
Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
Additional information on 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine
Recent Advances in the Study of 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1040632-04-9)
The compound 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1040632-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazine core, has been investigated for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in various disease models.
One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are critical in the regulation of cell proliferation and inflammation. In vitro studies have demonstrated that 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine exhibits selective inhibition against certain kinases, making it a potential candidate for targeted cancer therapies. Additionally, its anti-inflammatory properties have been explored in preclinical models, where it showed efficacy in reducing cytokine production and mitigating inflammatory responses.
The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight improved synthetic routes that enhance yield and purity, addressing previous challenges in scalability. These advancements are crucial for facilitating further pharmacological evaluations and potential clinical translation. Notably, the use of green chemistry principles in its synthesis has been emphasized, aligning with the growing demand for sustainable drug development practices.
In summary, 4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to expand its applications, refine its pharmacokinetic properties, and explore its utility in combination therapies. The compound's unique chemical structure and biological activity profile position it as a promising lead molecule in the quest for novel treatments for cancer and inflammatory diseases.
1040632-04-9 (4-(benzylsulfanyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine) Related Products
- 23985-53-7(3-hydroxy-2,3-dimethylbutanoic acid)
- 1807260-90-7(Ethyl 2-cyano-3-ethyl-4-nitrobenzoate)
- 64869-63-2((1S,3R)-3-methylcyclohexan-1-amine)
- 1226446-44-1(N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)
- 1423032-07-8(1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)
- 544702-49-0(5-bromo-N-ethyl-2-furamide)
- 57707-64-9(2-azidoacetonitrile)
- 1804912-51-3(2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine)
- 1892907-55-9(5-amino-1-cyclobutyl-1H-pyrazole-4-carboxylic acid)
- 1806576-99-7(4-Fluoro-2-hydroxy-3-iodopyridine)



